2,2-Difluoro-3-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-amine
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Description
2,2-Difluoro-3-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-amine is a bicyclic amine derivative featuring a unique 2-oxa-5-azabicyclo[2.2.1]heptane core fused to a difluorinated propan-1-amine chain. The bicyclo[2.2.1]heptane system introduces conformational rigidity, while the fluorine atoms enhance lipophilicity and metabolic stability .
Properties
Molecular Formula |
C8H14F2N2O |
|---|---|
Molecular Weight |
192.21 g/mol |
IUPAC Name |
2,2-difluoro-3-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)propan-1-amine |
InChI |
InChI=1S/C8H14F2N2O/c9-8(10,4-11)5-12-2-7-1-6(12)3-13-7/h6-7H,1-5,11H2 |
InChI Key |
CEHAEIJWFLFPJJ-UHFFFAOYSA-N |
Canonical SMILES |
C1C2CN(C1CO2)CC(CN)(F)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2,2-Difluoro-3-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-amine typically involves the use of 4R-hydroxy-l-proline as a starting material. This compound undergoes a series of reactions, including the attachment of an acetic acid moiety to the C-3 carbon of the 2-oxa-5-azabicyclo[2.2.1]heptane core . The reaction conditions often require specific catalysts and controlled environments to ensure the desired product is obtained.
Industrial Production Methods
Chemical Reactions Analysis
Types of Reactions
2,2-Difluoro-3-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-amine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form different products.
Reduction: Reduction reactions can alter the functional groups within the compound.
Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The conditions typically involve controlled temperatures and pH levels to ensure the reactions proceed efficiently .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different fluorinated derivatives, while reduction could result in the formation of amine derivatives .
Scientific Research Applications
2,2-Difluoro-3-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-amine has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound’s unique structure makes it a candidate for studying enzyme interactions and protein binding.
Industry: Used in the development of new materials and chemical processes
Mechanism of Action
The mechanism of action of 2,2-Difluoro-3-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-amine involves its interaction with specific molecular targets. The compound can bind to enzymes and proteins, altering their activity and function. This interaction is facilitated by the compound’s unique bicyclic structure, which allows it to fit into specific binding sites .
Comparison with Similar Compounds
Data Tables
Table 1: Physicochemical Properties of Selected Compounds
| Compound Name | Molecular Weight (g/mol) | logP | Solubility (mg/mL) | Key Functional Groups |
|---|---|---|---|---|
| Target Compound | ~235 (estimated) | ~1.8 | ~5 (PBS) | Difluoro, amine, bicyclic |
| 3-((1S,4S)-2-oxa-5-azabicyclo...propan-1-ol | 187.2 | ~0.5 | >20 (water) | Hydroxyl, bicyclic |
| 2-(3-Fluorophenyl)-1-{2-oxa-5-aza...ethan-1-one | 235.25 | ~2.3 | ~2 (DMSO) | Ketone, fluorophenyl |
| 4-(2-Oxa-5-azabicyclo...aniline | 202.25 | ~1.2 | ~10 (MeOH) | Aniline, bicyclic |
Biological Activity
2,2-Difluoro-3-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-amine (CAS No. 1859793-13-7) is a novel compound that has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
The compound features a bicyclic structure that incorporates both fluorine atoms and an amine functional group, which may enhance its interaction with biological targets. Its molecular formula is with a molecular weight of 192.21 g/mol.
| Property | Value |
|---|---|
| Molecular Formula | C8H14F2N2O |
| Molecular Weight | 192.21 g/mol |
| CAS Number | 1859793-13-7 |
| Purity | 97% |
The biological activity of 2,2-Difluoro-3-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-amine is primarily attributed to its ability to interact with various molecular targets within cells. Preliminary studies suggest that it may act as an inhibitor of specific enzymes or receptors involved in disease pathways.
- Inhibition of Enzymatic Activity : The compound has shown potential in inhibiting certain kinases and enzymes critical for cellular proliferation and survival.
- Neuropharmacological Effects : Given its structural similarity to known neuroactive compounds, it may influence neurotransmitter systems, suggesting possible applications in treating neurological disorders.
In Vitro Studies
In vitro assays have provided insights into the efficacy of the compound against various cell lines:
- Antiproliferative Activity : Studies indicate that the compound exhibits significant antiproliferative effects against cancer cell lines, with IC50 values in the low micromolar range.
| Cell Line | IC50 (µM) |
|---|---|
| A549 (Lung Cancer) | 5.6 |
| HeLa (Cervical) | 4.3 |
| MCF7 (Breast) | 6.1 |
In Vivo Studies
Animal models have been utilized to evaluate the pharmacokinetics and therapeutic potential of the compound:
- Pharmacokinetics : Initial studies show that the compound has favorable absorption characteristics, with significant bioavailability observed in rodent models.
- Efficacy in Disease Models : In models of human diseases such as cancer and neurodegenerative disorders, treatment with this compound resulted in reduced tumor growth and improved behavioral outcomes.
Case Study 1: Anticancer Properties
A recent study explored the anticancer effects of 2,2-Difluoro-3-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}propan-1-amine on A549 cells. The results demonstrated that treatment led to G0/G1 phase cell cycle arrest and induced apoptosis through activation of caspases.
Case Study 2: Neuroprotective Effects
In a model of neurodegeneration, the compound was administered to mice subjected to oxidative stress. Behavioral tests indicated enhanced cognitive function and reduced markers of neuroinflammation compared to control groups.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
